Cas no 2171836-90-9 (1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide)

1-(1,1-Dioxo-1λ⁶-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide is a specialized heterocyclic compound featuring a sulfone-modified thiane ring fused with a methyl-substituted pyrazole-carboximidamide moiety. Its unique structure confers high reactivity and selectivity, making it valuable in pharmaceutical and agrochemical research as a key intermediate. The sulfone group enhances stability and modulates electronic properties, while the carboximidamide functionality offers versatile derivatization potential. This compound is particularly useful in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents. Its well-defined purity and consistent performance ensure reliability in complex synthetic pathways. Suitable for controlled reactions, it is often employed in medicinal chemistry for lead optimization and scaffold diversification.
1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide structure
2171836-90-9 structure
Product Name:1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide
CAS No:2171836-90-9
MF:C10H16N4O2S
MW:256.324640274048
CID:6603375
PubChem ID:165525978
Update Time:2025-08-05

1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide
    • EN300-1461080
    • 2171836-90-9
    • Inchi: 1S/C10H16N4O2S/c1-7-9(10(11)12)6-14(13-7)8-2-4-17(15,16)5-3-8/h6,8H,2-5H2,1H3,(H3,11,12)
    • InChI Key: CODVHGFGKFCMKM-UHFFFAOYSA-N
    • SMILES: S1(CCC(CC1)N1C=C(C(=N)N)C(C)=N1)(=O)=O

Computed Properties

  • Exact Mass: 256.09939694g/mol
  • Monoisotopic Mass: 256.09939694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 110Ų

1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide Pricemore >>

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1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide Related Literature

Additional information on 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide

1-(1,1-dioxo-1λ6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide (CAS No. 2171836-90-9): An Overview

1-(1,1-dioxo-1λ6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide (CAS No. 2171836-90-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antitumor, and antimicrobial activities.

The chemical structure of 1-(1,1-dioxo-1λ6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide is characterized by a pyrazole ring substituted with a thian (sulfur-containing) moiety and a carboximidamide group. The presence of these functional groups imparts specific physicochemical properties that make this compound an interesting candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the potential of pyrazole derivatives in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain pyrazole-based compounds exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 1-(1,1-dioxo-1λ6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(1,1-dioxo-1λ6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide has also shown promise in cancer research. A 2023 study published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibited significant cytotoxic activity against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest at the G2/M phase.

The pharmacokinetic properties of 1-(1,1-dioxo-1λ6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide have also been investigated. Preliminary studies indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation. These findings are crucial for the development of effective drug formulations and dosing regimens.

Beyond its therapeutic potential, 1-(1,1-dioxo-1λ6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide has also been studied for its synthetic accessibility. A recent report in Organic Letters described an efficient synthetic route to this compound using a one-pot multicomponent reaction (MCR) approach. This method not only simplifies the synthesis but also improves the overall yield and purity of the final product, making it more feasible for large-scale production.

The safety profile of 1-(1,1-dioxo-1λ6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide is another important aspect that has been evaluated. Toxicity studies conducted in animal models have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organs such as the liver and kidneys. These results are encouraging and support further clinical trials to assess its safety and efficacy in humans.

In conclusion, 1-(1,1-dioxo-1λ6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboximidamide (CAS No. 2171836-90-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, coupled with its demonstrated biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.

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